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Compound of Interest

Compound Name: 3-Ethynyl-3-methyloxetane

Cat. No.: B572437

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) or professional safety training. The
toxicological properties of 3-Ethynyl-3-methyloxetane have not been fully investigated,;
therefore, it must be handled with extreme caution, assuming it is hazardous.

Introduction

3-Ethynyl-3-methyloxetane is a heterocyclic compound of growing interest in medicinal
chemistry and drug discovery. Its strained oxetane ring and reactive ethynyl group make it a
versatile building block for the synthesis of novel chemical entities. The incorporation of the 3-
methyl-3-oxetanyl moiety can influence the physicochemical properties of a molecule, such as
solubility and metabolic stability. This guide provides a summary of the available safety
information, handling procedures, and physical properties of 3-Ethynyl-3-methyloxetane to
promote its safe use in a laboratory setting.

Hazard Identification and Classification

3-Ethynyl-3-methyloxetane is classified as an irritant and may be harmful by ingestion and
inhalation. The material is irritating to mucous membranes and the upper respiratory tract.[1]
Due to the limited toxicological data, it is prudent to treat this compound with a high degree of
caution.
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GHS Hazard Classification:

Hazard Class Category Hazard Statement

Flammable liquids Not specified May be flammable

Acute toxicity, oral Not specified Harmful if swallowed

Skin corrosion/irritation Not specified May cause skin irritation

Serious eye damage/eye - May cause serious eye

S Not specified T

irritation irritation

Specific target organ toxicity - N ] o
Not specified May cause respiratory irritation

single exposure

Source: Information compiled from various supplier safety data.

Physical and Chemical Properties

At present, most of the physical and chemical properties of 3-Ethynyl-3-methyloxetane are

predicted values. Experimental data should be determined under controlled laboratory

conditions.
Property Value Source
Molecular Formula CeHsO ChemicalBook
Molecular Weight 96.13 g/mol ChemicalBook
CAS Number 1290541-27-3 SynHet[?]
Appearance Colorless liquid AChemBlock

Boiling Point (Predicted)

90.3+29.0°C

ChemicalBook

Density (Predicted)

0.95+0.1 g/cm3

ChemicalBook

SMILES

C#CC1(C)COC1

SynHet[2]
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Due to the unknown toxicological profile, stringent safety measures must be implemented when
handling 3-Ethynyl-3-methyloxetane.

4.1. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.

PPE Type Specification Rationale

) Safety goggles with side Protects against splashes and
Eye/Face Protection ] . ) )
shields or a face shield. airborne particles.

) ) Chemical-resistant gloves )
Skin Protection . Prevents skin contact.
(e.g., nitrile). Lab coat.

) ) Use in a certified chemical o ] )
Respiratory Protection Minimizes inhalation of vapors.
fume hood.

4.2. Engineering Controls

All work with 3-Ethynyl-3-methyloxetane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1] A safety shower and eyewash station must
be readily available.[1]

4.3. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Recommended
storage temperatures vary by supplier, ranging from room temperature to 2-8°C. Consult the
supplier's documentation for specific recommendations.

4.4. Spills and Waste Disposal

In case of a spill, absorb the material with an inert, non-combustible absorbent and place itin a
suitable, labeled container for chemical waste.[1] Dispose of waste in accordance with all
federal, state, and local regulations.[1]

First Aid Measures
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In the event of exposure, seek immediate medical attention and provide the attending physician
with the Safety Data Sheet.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing. Seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, or use of 3-
Ethynyl-3-methyloxetane are not readily available in the public domain. Researchers should
adapt general procedures for handling air- and moisture-sensitive and potentially hazardous
liquid reagents. All reactions should be conducted under an inert atmosphere (e.g., argon or
nitrogen) in a chemical fume hood.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 3-Ethynyl-3-
methyloxetane in a research environment.
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Safe handling workflow for 3-Ethynyl-3-methyloxetane.
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Conclusion

3-Ethynyl-3-methyloxetane is a promising building block for chemical synthesis. However, the
lack of comprehensive toxicological data necessitates a highly cautious approach to its
handling. Strict adherence to safety protocols, including the use of appropriate personal
protective equipment and engineering controls, is paramount to ensure the safety of laboratory
personnel. Researchers are strongly encouraged to consult the full Safety Data Sheet provided
by the supplier before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

